Cas no 51584-18-0 (2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid)
51584-18-0 structure
Product Name:2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
CAS No:51584-18-0
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD02683552
CID:1575733
PubChem ID:4589028
Update Time:2025-04-21
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methylindol-3-yl)-2-oxoacetic Acid
- N-Methyl-3-indoleglyoxylic acid
- AG-F-74793
- AC1NEAAS
- SureCN1558956
- CTK4J4518
- I10-0841
- 2-Methylheptane
- 2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
- N-methylindol-3-yl-glyoxylic acid
- N-METHYL-3-INDOLEGLYOXYLIC ACID 97
- DTXSID00404600
- BCA58418
- EN300-1829539
- 1-methylindole-3glyoxylic acid
- SCHEMBL1558956
- AKOS015850789
- AS-62433
- 1-methyl-3-indolylglyoxylic acid
- N-METHYL-3-INDOLEGLYOXYLIC ACID 97
- (1-methyl-1H-indol-3-yl)-oxo-acetic acid
- MFCD02683552
- CS-0063931
- 51584-18-0
- UJQAQVXJQOQUEK-UHFFFAOYSA-N
-
- MDL： MFCD02683552
- Inchi： 1S/C11H9NO3/c1-12-6-8(10(13)11(14)15)7-4-2-3-5-9(7)12/h2-6H,1H3,(H,14,15)
- InChI Key： UJQAQVXJQOQUEK-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 157-162 °C(lit.)
- PSA: 59.30000
- LogP: 1.44560
- Solubility: Not available
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Security Information
- Hazardous Material transportation number：UN 1759 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R34
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199012434-250mg |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 250mg |
$286.67 | 2023-09-01 | |
| Alichem | A199012434-1g |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 1g |
$663.57 | 2023-09-01 | |
| Alichem | A199012434-5g |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 5g |
$1971.00 | 2023-09-01 | |
| Chemenu | CM241758-1g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 95% | 1g |
$439 | 2021-08-04 | |
| Chemenu | CM241758-1g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 95% | 1g |
$493 | 2023-02-02 | |
| Crysdot LLC | CD11112491-1g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 95+% | 1g |
$465 | 2024-07-17 | |
| A2B Chem LLC | AG31024-100mg |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | ≥97.0% | 100mg |
$81.00 | 2023-12-30 | |
| A2B Chem LLC | AG31024-250mg |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 250mg |
$38.00 | 2024-04-19 | |
| A2B Chem LLC | AG31024-1g |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 1g |
$137.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1134571-100mg |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 98% | 100mg |
￥226.00 | 2024-05-10 |
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:51584-18-0)2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
Order Number:A1210378
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):151.0/252.0/378.0/1136.0/1893.0
Email:sales@amadischem.com
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51584-18-0)2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):151.0/252.0/378.0/1136.0/1893.0